Cas no 1443355-29-0 (3-fluoro-4-[(4-methylpiperazin-1-yl)methyl]benzenethiol)

• Product Name: 3-fluoro-4-[(4-methylpiperazin-1-yl)methyl]benzenethiol
• CAS No: 1443355-29-0
• MF: C₁₂H₁₇FN₂S
• MW: 240.340184926987
• MDL: MFCD19443073
• CID: 5219144
• Update Time: 2026-03-06

3-fluoro-4-[(4-methylpiperazin-1-yl)methyl]benzenethiol Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-[(4-methylpiperazin-1-yl)methyl]benzenethiol

• MDL： MFCD19443073
• Inchi： 1S/C12H17FN2S/c1-14-4-6-15(7-5-14)9-10-2-3-11(16)8-12(10)13/h2-3,8,16H,4-7,9H2,1H3
• InChI Key： DWESFNATAXRJIY-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(CN2CCN(C)CC2)C(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 3-fluoro-4-[(4-methylpiperazin-1-yl)methyl]benzenethiol

3-Fluoro-4-[(4-methylpiperazin-1-yl)methyl]benzenethiol (CAS No. 1443355-29-0): A Comprehensive Overview

3-Fluoro-4-[(4-methylpiperazin-1-yl)methyl]benzenethiol (CAS No. 1443355-29-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, plays a crucial role in the development of novel therapeutic agents and advanced materials. Its fluoro and methylpiperazine functional groups contribute to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

The molecular formula of 3-fluoro-4-[(4-methylpiperazin-1-yl)methyl]benzenethiol is C12H17FN2S, with a molecular weight of approximately 240.34 g/mol. The presence of a thiol group (-SH) in its structure enhances its reactivity, enabling it to participate in various chemical reactions, such as nucleophilic substitutions and oxidation processes. Researchers are particularly interested in its potential applications in drug discovery, where its fluorinated aromatic ring and piperazine moiety can improve the pharmacokinetic properties of lead compounds.

In recent years, the demand for fluoro-substituted aromatic compounds like 3-fluoro-4-[(4-methylpiperazin-1-yl)methyl]benzenethiol has surged due to their versatility in medicinal chemistry. Fluorination is a common strategy to enhance the metabolic stability and bioavailability of drug candidates, and this compound serves as a key building block in such endeavors. Additionally, its methylpiperazine group is often utilized to modulate the solubility and binding affinity of molecules targeting central nervous system (CNS) disorders.

One of the most discussed topics in the context of 3-fluoro-4-[(4-methylpiperazin-1-yl)methyl]benzenethiol is its role in the synthesis of small-molecule inhibitors. With the growing interest in precision medicine and targeted therapies, researchers are exploring how this compound can be incorporated into inhibitors for enzymes and receptors involved in diseases like cancer and neurodegenerative conditions. Its ability to form stable covalent bonds with biological targets makes it a promising candidate for such applications.

From an industrial perspective, the synthesis and scalability of 3-fluoro-4-[(4-methylpiperazin-1-yl)methyl]benzenethiol are critical considerations. Advances in green chemistry and sustainable manufacturing have prompted scientists to develop more efficient and environmentally friendly routes to produce this compound. Techniques such as flow chemistry and catalytic fluorination are being investigated to optimize its production while minimizing waste and energy consumption.

The compound's stability under various conditions is another area of interest. Studies have shown that 3-fluoro-4-[(4-methylpiperazin-1-yl)methyl]benzenethiol exhibits remarkable stability in both acidic and basic environments, which is advantageous for its storage and handling. This property also ensures its reliability as a reagent in multi-step synthetic pathways, where consistent performance is essential.

In the realm of drug delivery systems, the thiol group of 3-fluoro-4-[(4-methylpiperazin-1-yl)methyl]benzenethiol offers opportunities for conjugation with polymers and nanoparticles. This capability is particularly relevant in the design of targeted drug carriers, where controlled release and site-specific action are desired. Researchers are exploring its potential in creating smart materials that respond to physiological stimuli, such as pH or redox conditions.

Another trending topic is the use of 3-fluoro-4-[(4-methylpiperazin-1-yl)methyl]benzenethiol in proteomics and bioimaging. Its fluorescent derivatives can serve as probes for detecting specific biomolecules in complex biological systems. This application aligns with the increasing demand for non-invasive diagnostic tools and real-time monitoring of disease progression.

Market analysts predict a steady growth in the demand for 3-fluoro-4-[(4-methylpiperazin-1-yl)methyl]benzenethiol, driven by its expanding applications in pharmaceuticals and biotechnology. Companies specializing in fine chemicals and custom synthesis are investing in the development of high-purity batches to meet the needs of research institutions and pharmaceutical firms. The compound's compatibility with high-throughput screening platforms further enhances its appeal in drug discovery pipelines.

In conclusion, 3-fluoro-4-[(4-methylpiperazin-1-yl)methyl]benzenethiol (CAS No. 1443355-29-0) is a multifaceted compound with significant potential in modern chemistry and medicine. Its unique structural features, combined with its reactivity and stability, make it a valuable asset in the development of innovative therapeutic agents and advanced materials. As research continues to uncover new applications, this compound is poised to play an even greater role in shaping the future of science and technology.